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Abstract

Eledoisin, a potent undecapeptide originally isolated from the posterior salivary glands of the
octopus Eledone moschata, is a member of the tachykinin family of neuropeptides. It exerts a
wide range of physiological effects, primarily through its interaction with tachykinin receptors,
particularly the neurokinin 3 (NK3) receptor. This technical guide provides a comprehensive
overview of the physiological actions of Eledoisin, with a focus on its cardiovascular,
secretagogue, and smooth muscle effects. Detailed experimental protocols for key assays,
guantitative data on its biological activity, and a visualization of its primary signaling pathway
are presented to serve as a valuable resource for researchers in pharmacology and drug
development.

Introduction

Eledoisin is a tachykinin peptide with the amino acid sequence pGlu-Pro-Ser-Lys-Asp-Ala-
Phe-lle-Gly-Leu-Met-NH2.[1] Like other tachykinins, it shares a conserved C-terminal
sequence, Phe-X-Gly-Leu-Met-NH2, which is crucial for its biological activity.[1] Its diverse
pharmacological profile, including potent hypotensive and smooth muscle contractile activities,
has made it a subject of scientific investigation for decades.[2][3] This guide will delve into the
core physiological effects of Eledoisin, providing quantitative data and methodological insights
for its study.
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Receptor Binding Profile

Eledoisin interacts with all three major subtypes of tachykinin receptors (NK1, NK2, and NK3),
which are G-protein coupled receptors (GPCRs). However, it displays a preferential affinity for
the NK3 receptor in mammalian systems.[4][5] The binding affinity of Eledoisin for these
receptors is a key determinant of its physiological effects.

Table 1: Binding Affinity of Eledoisin for Tachykinin Receptors

Receptor CelllTissue

Ligand IC50 (nM) Reference
Subtype Type
[12>]]Bolton- ) )
Guinea Pig Lung
NK1 Hunter >100 [6]
Homogenates

Substance P

[*2>1]lodohistidyl Guinea Pig Lung
NK2 . ~100 [6]
Neurokinin A Homogenates

Rat Cerebral

[*?>1]Bolton- )
NK3 o Cortex Synaptic 8 [4107]
Hunter Eledoisin
Membranes
o Transfected 240 (low affinity
NK3 Eledoisin [7]
CHO cells state)

Physiological Effects
Cardiovascular Effects: Potent Vasodilation and
Hypotension

Eledoisin is a powerful vasodilator, leading to a significant drop in systemic arterial blood
pressure.[2][8] This hypotensive effect is observed across various animal species, including
dogs, cats, rabbits, and guinea pigs.[2][8] The vasodilation is believed to be a direct effect on
the peripheral vasculature.[2]

Table 2: Dose-Response of Eledoisin on Blood Pressure in Dogs
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Change in
Route of Mean Arterial ]
Dose o . Species Reference
Administration Pressure
(mmHg)
Significant,
0.5 -2 ng/kg Intravenous ] Dog [2][8]
transient fall
Marked and
10 - 50 ng/kg Intravenous Dog [2][8]

prolonged fall

Secretagogue Effects: Stimulation of Salivary Secretion

One of the most potent effects of Eledoisin is the stimulation of salivary secretion.[1][9] This
action is a direct effect on the salivary glands and is not mediated by cholinergic, adrenergic,
histaminergic, or serotonergic receptors.[9]

Table 3: Effect of Eledoisin on Salivary Flow Rate

Route of Effect on .
Dose o . . Species Reference
Administration Salivary Flow

Potent
Low : : :
] Intra-carotid stimulation of Dog [9]
concentrations _
secretion
) Increase in
Chronic » )
o ) Not specified salivary gland Rat [1]
administration _
size

Specific quantitative data on salivary flow rate in response to varying doses of Eledoisin is not
readily available in the reviewed literature.

Smooth Muscle Effects: Contraction of Extravascular
Smooth Muscle
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Eledoisin causes the contraction of various extravascular smooth muscles, including those in
the gastrointestinal tract.[3][10] Its effect on the guinea pig ileum is particularly pronounced.[3]
[10]

Table 4: Contractile Effect of Eledoisin on Guinea Pig lleum

Parameter Value Tissue Reference

Potency High Guinea Pig lleum [3][10]

Specific EC50 values for Eledoisin-induced smooth muscle contraction were not consistently
reported across the reviewed literature.

Signaling Pathway

Eledoisin mediates its effects primarily through the activation of the NK3 receptor, a Gg-protein
coupled receptor. Binding of Eledoisin to the NK3 receptor initiates a signaling cascade that
leads to the mobilization of intracellular calcium and the activation of downstream cellular

responses.
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Eledoisin-NK3 Receptor Signaling Pathway

= Binding _((NK3 Receptor | _Actvation
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In Vivo Blood Pressure Measurement Workflow
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Dissect Guinea Pig lleum
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Isolated Organ Bath Workflow for Smooth Muscle Contraction
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Intracellular Calcium Mobilization Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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